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Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Benzyl isovalerate, including detailed operational and disposal plans

to foster a culture of safety and build trust in your laboratory practices.

Benzyl isovalerate, also known as benzyl 3-methylbutyrate, is a compound used in flavors

and fragrances.[1][2] While some safety data sheets (SDS) classify it as a non-hazardous

substance, others indicate it can be harmful if swallowed, inhaled, or comes into contact with

skin, and may cause skin and eye irritation.[1][2][3] Given this conflicting information, it is

prudent to handle it with a comprehensive safety approach.

Quantitative Exposure and Safety Data
To ensure safe handling, it is crucial to be aware of the physical and chemical properties of

Benzyl isovalerate. The following table summarizes key quantitative data. It is important to

note that specific occupational exposure limits have not been widely established.[3][4]
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Parameter Value Reference

Molecular Formula C₁₂H₁₆O₂ [3]

Molecular Weight 192.25 g/mol [3]

Flash Point > 93 °C / > 199.4 °F [5]

Boiling Point 245 °C / 473 °F [6]

Density 0.988 g/mL at 25 °C

Acute Oral Toxicity (LD50, Rat) > 5 g/kg [7]

Acute Dermal Toxicity (LD50,

Rabbit)
> 5 g/kg [7]

Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a strict, step-by-step protocol is critical for minimizing exposure and ensuring

safety when working with Benzyl isovalerate.

Engineering Controls and Preparation
Ventilation: Always handle Benzyl isovalerate in a well-ventilated area. A chemical fume

hood is recommended to avoid breathing in vapors, mists, or gases.[3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate vicinity of the handling area.[3]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition as it is a combustible liquid.[2][5]

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling Benzyl isovalerate:

Eye Protection: Chemical safety goggles or glasses with side-shields that conform to EN166

or ANSI Z.87.1 standards are mandatory to prevent eye contact.[8][9]
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Hand Protection: Wear impervious, chemical-resistant gloves.[3] Nitrile gloves can provide

short-term protection.[9] Always inspect gloves for integrity before use and dispose of them

properly after handling.[8]

Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.[9] In

cases of potential significant exposure, impervious clothing and rubber boots may be

necessary.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator is recommended.[3][9]

Handling and Storage
Handling: Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5] Do not

eat, drink, or smoke in the handling area.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep it

away from heat, sparks, and flames.[5] The storage area should be designated for

combustible liquids.

Accidental Release Measures
In the event of a spill:

Evacuate: Immediately evacuate non-essential personnel from the area.[7]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Use an inert absorbent material like sand, vermiculite, or diatomite to soak up the

spill.[3]

Collect: Carefully transfer the absorbed material into a suitable, closed container for

disposal.[8]

Clean: Wash the spill site after the material has been completely picked up.[3]

First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/19_914567163_BenzylIsovalerate-CASNO-103-38-8-MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAB2485218&productDescription=BENZYL+ISOVALERATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=11496636&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2485218&productDescription=BENZYL+ISOVALERATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2485218&productDescription=BENZYL+ISOVALERATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B6099_EU_6N.pdf
https://www.chemicalbull.com/images/product/MSDS-1764546690.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.cdhfinechemical.com/images/product/msds/19_914567163_BenzylIsovalerate-CASNO-103-38-8-MSDS.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.

[3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[10] If skin irritation occurs, seek medical advice.[3]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.[10]

If breathing has stopped, give artificial respiration.[10] Seek medical attention if symptoms

persist.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate

medical attention.[8]

Disposal Plan
Waste Characterization: Chemical waste must be handled as hazardous waste.

Disposal: Dispose of Benzyl isovalerate and any contaminated materials through a licensed

professional waste disposal service.[3] Do not allow the product to enter drains.[8] All

disposal activities must be in accordance with federal, state, and local environmental

regulations.[3]

Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the necessary safety procedures, the following

diagram illustrates the logical relationships in the handling and disposal of Benzyl isovalerate.
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Safe Handling and Disposal Workflow for Benzyl Isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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